β-Estradiol 17-acetate

• CAS No.: 1743-60-8
• Product Name: β-Estradiol 17-acetate
• Molecular Formula: C20H26O3
• Molecular Weight: 314.4 g/mol
• IUPAC Name: [(8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• Standard InChI: InChI=1S/C20H26O3/c1-12(21)23-19-8-7-18-17-5-3-13-11-14(22)4-6-15(13)16(17)9-10-20(18,19)2/h4,6,11,16-19,22H,3,5,7-10H2,1-2H3/t16-,17-,18+,19+,20+/m1/s1
• Standard InChIKey: QAHOQNJVHDHYRN-SLHNCBLASA-N
• Isomeric SMILES: CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C3C=CC(=C4)O)C
• SMILES: CC(=O)OC1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)O)C
• Canonical SMILES: CC(=O)OC1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)O)C
• Description: β-Estradiol 17-acetate is a metabolite of estradiol.Target: Othersβ-Estradiol 17-acetate is a metabolite of estradiol.
• Synonyms: estradiol 17 beta-acetate; estradiol 17-acetate; estradiol 17-acetate, (17alpha)-isomer; estradiol 17-acetate, (17beta)-isomer; estradiol 17-acetate, (17beta, monoacetate)-isomer; estradiol 17-acetate, (8alpha,17beta)-isome
• Reference: [1]. http://en.wikipedia.org/wiki/Estradiol
• PubChem Compound: 6852404
• Last Modified: Nov 11 2021